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Compound of Interest

Compound Name: Benzyl 6-oxohexylcarbamate

Cat. No.: B1280969

For researchers, scientists, and professionals in drug development, a precise understanding of
a molecule's structure is fundamental to predicting its reactivity, biological activity, and potential
applications. This guide provides a detailed analysis of the chemical structure of Benzyl 6-
oxohexylcarbamate.

Molecular Structure

Benzyl 6-oxohexylcarbamate is an organic compound that incorporates several key
functional groups which dictate its chemical properties.[1] The structure can be deconstructed
into three primary components: a benzyl group, a carbamate linker, and a 6-oxohexyl chain.

The molecular structure is represented by the SMILES notation:
O=C(OCC1=CC=CC=C1l)NCcCccccc=0.[2]

1. Benzyl Group (CeHsCHz2-): This component consists of a benzene ring attached to a
methylene group (-CHz-). The aromatic nature of the benzene ring provides rigidity and can
participate in various non-covalent interactions, such as pi-pi stacking, which can be crucial for
molecular recognition in biological systems.

2. Carbamate Linker (-O-C(=0)-N-): The carbamate group is an ester of carbamic acid. In this
molecule, it connects the benzyl group to the hexyl chain. The nitrogen atom of the carbamate
is attached to the hexyl chain, and the ester oxygen is attached to the benzyl group.
Carbamate linkages are known for their relative stability and are a common feature in
pharmaceuticals and protecting group chemistry.
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3. 6-Oxohexyl Chain (-CH2(CHz)sC(=0O)H): This is a six-carbon aliphatic chain with an aldehyde
functional group (-C(=0)H) at the terminus (position 6). The flexible alkyl chain provides

conformational adaptability, while the terminal aldehyde is a reactive site capable of undergoing
various chemical transformations, such as reductive amination or oxidation to a carboxylic acid.

The combination of these components results in a bifunctional molecule with potential
applications as a chemical probe, a building block in organic synthesis, or a linker in the
development of more complex molecules like PROTACSs.[2]

Below is a DOT script representation of the 2D chemical structure of Benzyl 6-
oxohexylcarbamate.

Caption: 2D structure of Benzyl 6-oxohexylcarbamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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